1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(4-fluorophenyl)piperazine

• IUPAC Name: 1-(5-bromo-2-methylphenyl)sulfonyl-4-(4-fluorophenyl)piperazine
• InChI: InChI=1S/C17H18BrFN2O2S/c1-13-2-3-14(18)12-17(13)24(22,23)21-10-8-20(9-11-21)16-6-4-15(19)5-7-16/h2-7,12H,8-11H2,1H3
• InChI Key: OSFCCGAZMGFGNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Br)S(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C17H18BrFN2O2S
• Molecular Weight: 413.3 g/mol

Description

1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(4-fluorophenyl)piperazine is a chemical compound that belongs to the family of piperazine derivatives, which have been widely studied for their potential therapeutic applications. This compound has been found to possess interesting pharmacological properties, which have made it a subject of interest for scientific research.

Mechanism of Action

The exact mechanism of action of 1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(4-fluorophenyl)piperazine is not fully understood. However, it has been found to act as a partial agonist at the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and other behavioral functions.
Biochemical and Physiological Effects:
Studies have shown that 1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(4-fluorophenyl)piperazine has a number of biochemical and physiological effects. It has been found to increase the release of certain neurotransmitters, including dopamine and norepinephrine, which are involved in the regulation of mood and motivation. It has also been found to decrease the activity of certain brain regions that are associated with anxiety and stress.

Advantages and Limitations for Lab Experiments

One of the advantages of studying 1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(4-fluorophenyl)piperazine in lab experiments is that it has been found to be relatively safe and well-tolerated. However, its complex mechanism of action and potential interactions with other compounds make it difficult to study in isolation. Additionally, its potential therapeutic applications are still being explored, and more research is needed to fully understand its effects.

Future Directions

There are a number of future directions for research on 1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(4-fluorophenyl)piperazine. One area of interest is its potential as a treatment for mood disorders such as depression and anxiety. It may also have potential as a cognitive enhancer, as it has been found to improve learning and memory in animal studies. Additionally, further research is needed to fully understand its mechanism of action and potential interactions with other compounds.

Synthesis Methods

The synthesis of 1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(4-fluorophenyl)piperazine involves the reaction of 4-fluorobenzonitrile with 2-methyl-5-bromobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with piperazine to yield the final product.

Scientific Research Applications

1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(4-fluorophenyl)piperazine has been studied for its potential therapeutic applications, particularly in the field of neuroscience. It has been found to possess interesting pharmacological properties, including its ability to modulate the activity of certain neurotransmitter systems in the brain.